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Compound of Interest

Compound Name: 5-Nitrosalicylic acid

Cat. No.: B045951

Solubility Profile of 5-Nitrosalicylic Acid: A
Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility of 5-Nitrosalicylic
acid in water, ethanol, and other common organic solvents. The data presented is critical for
process development, formulation design, and purification strategies in the pharmaceutical and
chemical industries.

Core Concepts in Solubility

5-Nitrosalicylic acid (5-NSA), a key intermediate in the synthesis of pharmaceuticals like
Mesalazine, exhibits varied solubility depending on the solvent's properties.[1] Its solubility is
influenced by factors such as temperature, pH, and the polarity of the solvent.[2] Generally, 5-
Nitrosalicylic acid is slightly soluble in water but demonstrates higher solubility in organic
solvents.[3][4]

The solubility of 5-Nitrosalicylic acid tends to increase with rising temperatures across various
solvents.[5][6] This behavior is crucial for crystallization and purification processes.

Quantitative Solubility Data
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The following table summarizes the mole fraction solubility (x) of 5-Nitrosalicylic acid in
various solvents at different temperatures. This data is primarily derived from studies employing
the isothermal shake-flask method.
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Mole Fraction Solubility (x

Solvent Temperature (K)
*1012)
Water 288.15 0.0129
293.15 0.0142
298.15 0.0153
303.15 0.0160
308.15 0.0163
313.15 0.0165
318.15 0.0175
323.15 0.0185
Ethanol 278.15 0.443
283.15 0.526
288.15 0.627
293.15 0.749
298.15 0.895
303.15 1.070
308.15 1.281
313.15 1.533
318.15 1.835
323.15 2.196
Methanol 278.15 0.741
283.15 0.876
288.15 1.038
293.15 1.233
298.15 1.467
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303.15 1.746
308.15 2.079
313.15 2.476
318.15 2.949
323.15 3.513
Ethyl Acetate 278.15 0.288
283.15 0.342
288.15 0.409
293.15 0.490
298.15 0.588
303.15 0.706
308.15 0.849
313.15 1.021
318.15 1.226
323.15 1474
Acetonitrile 278.15 1.045
283.15 1.221
288.15 1.428
293.15 1.671
298.15 1.956
303.15 2.291
308.15 2.684
313.15 3.146
318.15 3.691
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323.15 4.336

N,N-Dimethylformamide (DMF)  278.15 2.981
283.15 3.425

288.15 3.923

293.15 4.484

298.15 5.118

303.15 5.834

308.15 6.645

313.15 7.565

318.15 8.609

323.15 9.796

N-Methyl-2-pyrrolidone (NMP) 278.15 4.417
283.15 5.021

288.15 5.694

293.15 6.446

298.15 7.288

303.15 8.233

308.15 9.295

313.15 10.491

318.15 11.840

323.15 13.363

n-Propanol 278.15 0.252
283.15 0.301

288.15 0.360
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293.15 0.432
298.15 0.518
303.15 0.623
308.15 0.751
313.15 0.906
318.15 1.094
323.15 1.322
Isopropanol 278.15 0.320
283.15 0.380
288.15 0.453
293.15 0.542
298.15 0.649
303.15 0.779
308.15 0.938
313.15 1.132
318.15 1.368
323.15 1.654
n-Butanol 278.15 0.178
283.15 0.214
288.15 0.257
293.15 0.310
298.15 0.374
303.15 0.452
308.15 0.547
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313.15 0.662
318.15 0.801
323.15 0.971
Isobutanol 278.15 0.158
283.15 0.190
288.15 0.228
293.15 0.275
298.15 0.332
303.15 0.402
308.15 0.487
313.15 0.590
318.15 0.716
323.15 0.869
1,4-Dioxane 288.15 3.593
293.15 4.148
298.15 4.787
303.15 5.519
308.15 6.357
313.15 7.316
318.15 8.414
323.15 9.673
Ethylene Glycol 288.15 0.053
293.15 0.063
298.15 0.075
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303.15 0.090
308.15 0.108
313.15 0.129
318.15 0.155
323.15 0.187

Data compiled from the Journal of Chemical & Engineering Data.[5]

Solubility Order at 298.15 K: NMP > DMF > 1,4-Dioxane > Acetonitrile > Methanol > Ethanol >
Isopropanol > n-Propanol > Ethyl Acetate > n-Butanol > Isobutanol > Ethylene Glycol > Water.

[5]

Experimental Protocols

The determination of solubility is a fundamental experimental procedure. A widely accepted and
utilized method is the isothermal shake-flask method.[5][7]

Isothermal Shake-Flask Method for Solubility
Determination

This method involves achieving a state of equilibrium between the solid solute and the solvent

at a constant temperature.
Apparatus:

o Jacketed glass vessel

Magnetic stirrer

Thermostatic water bath

Analytical balance

High-Performance Liquid Chromatography (HPLC) system

© 2025 BenchChem. All rights reserved. 8/11 Tech Support


https://pubs.acs.org/doi/abs/10.1021/acs.jced.2c00038
https://pubs.acs.org/doi/abs/10.1021/acs.jced.2c00038
https://pubs.acs.org/doi/abs/10.1021/acs.jced.2c00038
https://www.researchgate.net/publication/359184726_Equilibrium_Solubility_of_5-Nitrosalicylic_Acid_in_Different_Neat_Solvents_Ranging_from_2781528815_to_32315_K_and_Its_Solvent_Effect
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b045951?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Procedure:

o Preparation: An excess amount of 5-Nitrosalicylic acid is added to a known volume of the
selected solvent in the jacketed glass vessel.

» Equilibration: The vessel is sealed and placed in a thermostatic water bath to maintain a
constant temperature. The mixture is continuously agitated using a magnetic stirrer for a
sufficient period to ensure equilibrium is reached.

o Sampling: Once equilibrium is established, stirring is stopped, and the suspension is allowed
to settle. A sample of the supernatant liquid is withdrawn using a pre-heated or pre-cooled
syringe to maintain the experimental temperature.

« Filtration: The withdrawn sample is immediately filtered through a syringe filter (typically 0.45
pum) to remove any undissolved solid particles.

o Analysis: The filtrate is then diluted with a suitable solvent, and the concentration of 5-
Nitrosalicylic acid is determined using a validated analytical technique, such as HPLC.

o Calculation: The mole fraction solubility is calculated from the determined concentration.
This procedure is repeated at various temperatures to obtain a solubility curve.

Visualizations

The following diagram illustrates the logical workflow for determining the solubility of a
compound using the shake-flask method.
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Caption: Workflow for experimental solubility determination.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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